N-(3,5-dichlorophenyl)-2-[(6-methyl-5-oxo-2,5-dihydro-1,2,4-triazin-3-yl)sulfanyl]acetamide

• IUPAC Name: N-(3,5-dichlorophenyl)-2-[(6-methyl-5-oxo-4H-1,2,4-triazin-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C12H10Cl2N4O2S/c1-6-11(20)16-12(18-17-6)21-5-10(19)15-9-3-7(13)2-8(14)4-9/h2-4H,5H2,1H3,(H,15,19)(H,16,18,20)
• InChI Key: RRGDQDSMZIIUGO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(NC1=O)SCC(=O)NC2=CC(=CC(=C2)Cl)Cl
• Molecular Formula: C12H10Cl2N4O2S
• Molecular Weight: 345.2 g/mol

Description

N-(3,5-dichlorophenyl)-2-[(6-methyl-5-oxo-2,5-dihydro-1,2,4-triazin-3-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C12H10Cl2N4O2S and its molecular weight is 345.2. The purity is usually 95%.
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Scientific Research Applications

Spectroscopic Characterization and Quantum Computational Approach

A study by Mary, Pradhan, and James (2022) utilized vibrational spectroscopy to characterize a similar antiviral active molecule, highlighting the importance of spectroscopic methods and quantum computational approaches in understanding the molecular structure and interactions of such compounds. This research demonstrates the potential of N-(3,5-dichlorophenyl)-2-[(6-methyl-5-oxo-2,5-dihydro-1,2,4-triazin-3-yl)sulfanyl]acetamide derivatives for antiviral applications and provides insights into their molecular stability and interactions through spectroscopic signatures and natural bond orbital analysis (Mary et al., 2022).

Synthesis and Pharmacological Evaluation

Research on the synthesis and pharmacological evaluation of various derivatives, such as those involving 1,3,4-oxadiazole and acetamide derivatives of ethyl nipecotate, has been conducted to explore their antibacterial and anti-enzymatic potential. Nafeesa et al. (2017) synthesized and evaluated a new series of N-substituted derivatives, demonstrating their approach in targeting bacterial strains and enzyme inhibition, which could inform further studies on related compounds (Nafeesa et al., 2017).

Antiviral and Antimicrobial Activity

The antiviral and antimicrobial activities of similar derivatives have been the subject of several studies. Wujec et al. (2011) synthesized 2-[(4-Methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide derivatives and assessed their cytotoxicity and antiviral activities against human adenovirus type 5 and ECHO-9 virus, indicating the potential for these compounds in antiviral research (Wujec et al., 2011).

Synthesis and Biological Screening

The synthesis and biological screening of 5-substituted-1,3,4-oxadiazole-2yl-N-(2-methoxy-5-chlorophenyl)-2-sulfanyl acetamide for activities against enzymes like acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) have been explored, showcasing the compound's relevance in developing enzyme inhibitors (Rehman et al., 2013).

Anticancer and Antimicrobial Evaluation

Further research into N-aryl substituted phenyl acetamide analogs of 3-methyl-[1,2,4] triazolo[3,4-a] phthalazines by Kumar et al. (2019) assessed their anticancer and antimicrobial activities, highlighting the compound's potential in cancer and microbial infection treatment strategies (Kumar et al., 2019).